![molecular formula C16H23N3O4 B4186530 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine](/img/structure/B4186530.png)
1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine
Overview
Description
1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine, also known as MNPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine acts as an acetylcholinesterase inhibitor by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. This results in an increase in the concentration of acetylcholine in the brain, which is essential for proper cognitive function. This compound has also been found to modulate the activity of dopamine and serotonin receptors, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to reduce inflammation in the brain and may have neuroprotective effects. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has several advantages for lab experiments, including its high potency and selectivity for acetylcholinesterase inhibition. It is also relatively easy to synthesize and purify. However, this compound has some limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.
Future Directions
There are several potential future directions for research on 1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another potential direction is the investigation of the effects of this compound on other neurotransmitter systems, such as glutamate and GABA. Additionally, the potential use of this compound as a therapeutic agent for other neurological disorders, such as multiple sclerosis and traumatic brain injury, warrants further investigation.
Scientific Research Applications
1-(4-methoxy-2-nitrophenyl)-4-pentanoylpiperazine has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to act as a potent acetylcholinesterase inhibitor and may help in the restoration of cholinergic neurotransmission in the brain. This compound has also been studied for its potential antipsychotic and anti-inflammatory properties.
Properties
IUPAC Name |
1-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]pentan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O4/c1-3-4-5-16(20)18-10-8-17(9-11-18)14-7-6-13(23-2)12-15(14)19(21)22/h6-7,12H,3-5,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEYJFBYGIVHBQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.